1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-ethyl-3-[(2-methylpropan-2-yl)oxy]benzene
• InChI: InChI=1S/C15H22O2/c1-5-12-13(16-11-9-10-11)7-6-8-14(12)17-15(2,3)4/h6-8,11H,5,9-10H2,1-4H3
• InChI Key: ANWFKJNMRVCHGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1OC(C)(C)C)OC2CC2

Description

1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene is an organic compound with the molecular formula C15H22O2 and a molecular weight of 234.33 g/mol . This compound is characterized by the presence of a tert-butoxy group, a cyclopropoxy group, and an ethyl group attached to a benzene ring. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene involves several steps. One common method includes the reaction of tert-butyl alcohol with cyclopropyl bromide in the presence of a base to form tert-butyl cyclopropyl ether. This intermediate is then reacted with ethylbenzene under specific conditions to yield the final product . Industrial production methods often utilize flow microreactor systems, which offer a more efficient, versatile, and sustainable approach compared to traditional batch processes .

Chemical Reactions Analysis

1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the tert-butoxy or cyclopropoxy groups are replaced by other functional groups using reagents like sodium hydroxide or halogens.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene involves its interaction with specific molecular targets. The tert-butoxy and cyclopropoxy groups can participate in various chemical reactions, influencing the compound’s reactivity and stability. These interactions can affect molecular pathways, leading to the formation of desired products in synthetic processes .

Comparison with Similar Compounds

1-Tert-butoxy-3-cyclopropoxy-2-ethylbenzene can be compared with similar compounds such as:

1-Tert-butoxy-2-cyclopropoxy-3-ethylbenzene: This compound has a similar structure but with different positional isomers, leading to variations in reactivity and applications.

1-Tert-butoxy-3-ethylbenzene: Lacks the cyclopropoxy group, resulting in different chemical properties and uses.

1-Cyclopropoxy-3-ethylbenzene: Lacks the tert-butoxy group, affecting its stability and reactivity.